Cas no 2094253-96-8 (N-{[2-(3-methanesulfonylphenoxy)pyridin-3-yl]methyl}prop-2-enamide)

• Product Name: N-{[2-(3-methanesulfonylphenoxy)pyridin-3-yl]methyl}prop-2-enamide
• CAS No: 2094253-96-8
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• CID: 6546882
• PubChem ID: 121582002
• Update Time: 2025-06-13

N-{[2-(3-methanesulfonylphenoxy)pyridin-3-yl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2285377605
• SCHEMBL21392842
• N-{[2-(3-methanesulfonylphenoxy)pyridin-3-yl]methyl}prop-2-enamide
• AKOS033849865
• 2094253-96-8
• EN300-7521835

• Inchi： 1S/C16H16N2O4S/c1-3-15(19)18-11-12-6-5-9-17-16(12)22-13-7-4-8-14(10-13)23(2,20)21/h3-10H,1,11H2,2H3,(H,18,19)
• InChI Key： KLGMDLDBNRPBBF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)OC1C(=CC=CN=1)CNC(C=C)=O)(=O)=O

Computed Properties

• Exact Mass: 332.08307817g/mol
• Monoisotopic Mass: 332.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.7Ų

Additional information on N-{[2-(3-methanesulfonylphenoxy)pyridin-3-yl]methyl}prop-2-enamide

Introduction to N-{[2-(3-methanesulfonylphenoxy)pyridin-3-yl]methyl}prop-2-enamide (CAS No. 2094253-96-8)

N-{[2-(3-methanesulfonylphenoxy)pyridin-3-yl]methyl}prop-2-enamide, with the CAS number 2094253-96-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a methanesulfonyl group, a phenoxy moiety, and a pyridine ring, all of which contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-{[2-(3-methanesulfonylphenoxy)pyridin-3-yl]methyl}prop-2-enamide is particularly intriguing due to its multifunctional nature. The methanesulfonyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, while the phenoxy moiety can influence receptor binding and pharmacokinetic properties. The pyridine ring, a common heterocyclic structure in pharmaceuticals, provides additional stability and can modulate interactions with biological targets.

Recent studies have explored the potential therapeutic applications of N-{[2-(3-methanesulfonylphenoxy)pyridin-3-yl]methyl}prop-2-enamide. One notable area of research is its activity as a selective inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators. This finding suggests that N-{[2-(3-methanesulfonylphenoxy)pyridin-3-yl]methyl}prop-2-enamide could be a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-{[2-(3-methanesulfonylphenoxy)pyridin-3-yl]methyl}prop-2-enamide has also shown potential in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively targets and inhibits the growth of certain cancer cell lines, particularly those overexpressing specific kinases. The mechanism of action appears to involve the disruption of signaling pathways that are critical for cancer cell survival and proliferation. These findings highlight the compound's potential as a lead molecule for the development of targeted cancer therapies.

The pharmacokinetic profile of N-{[2-(3-methanesulfonylphenoxy)pyridin-3-yl]methyl}prop-2-enamide has been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, toxicity studies have indicated that N-{[2-(3-methanesulfonylphenoxy)pyridin-3-yl]methyl}prop-2-enamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthetic route for producing N-{[2-(3-methanesulfonylphenoxy)pyridin-3-yl]methyl}prop-2-enamide has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the methanesulfonyl phenoxy intermediate, followed by coupling with a pyridine derivative and subsequent amide formation. The use of modern synthetic techniques and catalysts has enabled efficient and scalable production processes, making this compound more accessible for further research and development.

In conclusion, N-{[2-(3-methanesulfonylphenoxy)pyridin-3-yl]methyl}prop-2-enamide (CAS No. 2094253-96-8) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation in both academic and industrial settings. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in clinical applications.